Cas no 94713-18-5 (Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)-)

Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)- structure
94713-18-5 structure
Product Name:Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)-
CAS No:94713-18-5
MF:C18H30O
MW:262.430205821991
CID:810863
PubChem ID:25076635
Update Time:2025-04-19

Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2-methyl-4-(octahydro-4,7-methano-1H-inden-5-yl)-
    • 2-methyl-4-(octahydro-4,7-dimethyl-1H-inden-5-yl)cyclohexan-1-one
    • 4-(4,7-dimethyl-2,3,3a,4,5,6,7,7a-octahydro-1H-inden-5-yl)-2-methylcyclohexan-1-one
    • 94713-18-5
    • EINECS 305-563-9
    • NS00066189
    • 4-(4,7-Dimethyloctahydro-1H-inden-5-yl)-2-methylcyclohexan-1-one
    • DTXSID90915356
    • Inchi: 1S/C18H30O/c1-11-10-17(13(3)16-6-4-5-15(11)16)14-7-8-18(19)12(2)9-14/h11-17H,4-10H2,1-3H3
    • InChI Key: HESUAYWGYLKVEU-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC1C)C1CC(C)C2CCCC2C1C

Computed Properties

  • Exact Mass: 262.229666
  • Monoisotopic Mass: 262.229666
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5.3

Experimental Properties

  • Density: 0.946
  • Boiling Point: 353.8°Cat760mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.485
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